molecular formula C11H14N2O2 B6262640 2-(ethylamino)-5H,6H,7H-cyclopenta[b]pyridine-3-carboxylic acid CAS No. 1249320-63-5

2-(ethylamino)-5H,6H,7H-cyclopenta[b]pyridine-3-carboxylic acid

Cat. No. B6262640
CAS RN: 1249320-63-5
M. Wt: 206.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“2-(ethylamino)-5H,6H,7H-cyclopenta[b]pyridine-3-carboxylic acid” is a complex organic compound. It contains a pyridine ring, which is a basic heterocyclic organic compound with the chemical formula C5H5N. It is structurally related to benzene, with one CH group replaced by a nitrogen atom . The compound also contains a carboxylic acid group (-COOH), which is a common functional group in organic chemistry .


Molecular Structure Analysis

The molecular structure of this compound would be based on the pyridine ring, with the ethylamino group and the carboxylic acid group attached at the 2nd and 3rd positions respectively. The cyclopenta[b] notation suggests a fused cyclopentane ring attached to the pyridine ring .


Chemical Reactions Analysis

As a pyridine derivative, this compound would be expected to undergo reactions typical of the pyridine ring. These could include electrophilic and nucleophilic substitutions. The presence of the carboxylic acid group could also enable reactions such as esterification .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the carboxylic acid group would likely make the compound acidic, and capable of forming hydrogen bonds .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use, which is not specified. Pyridine derivatives have a wide range of biological activities, and the specific effects of this compound would likely depend on the ethylamino and carboxylic acid groups .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-(ethylamino)-5H,6H,7H-cyclopenta[b]pyridine-3-carboxylic acid involves the reaction of 2-cyanocyclopentanone with ethylamine followed by cyclization and carboxylation.", "Starting Materials": [ "2-cyanocyclopentanone", "ethylamine", "sodium hydroxide", "carbon dioxide", "water", "ethanol" ], "Reaction": [ "Step 1: Dissolve 2-cyanocyclopentanone in ethanol and add ethylamine dropwise with stirring.", "Step 2: Add sodium hydroxide to the reaction mixture and heat at reflux for several hours.", "Step 3: Cool the reaction mixture and extract with water.", "Step 4: Acidify the aqueous layer with hydrochloric acid and extract with ethyl acetate.", "Step 5: Dry the organic layer over sodium sulfate and concentrate under reduced pressure.", "Step 6: Dissolve the residue in ethanol and add carbon dioxide gas.", "Step 7: Heat the reaction mixture at reflux for several hours.", "Step 8: Cool the reaction mixture and filter the solid product.", "Step 9: Wash the solid product with water and dry under vacuum to obtain 2-(ethylamino)-5H,6H,7H-cyclopenta[b]pyridine-3-carboxylic acid." ] }

CAS RN

1249320-63-5

Product Name

2-(ethylamino)-5H,6H,7H-cyclopenta[b]pyridine-3-carboxylic acid

Molecular Formula

C11H14N2O2

Molecular Weight

206.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.